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Compound of Interest

Compound Name: Methyl vanillate-d3

Cat. No.: B1148041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Methyl vanillate-d3, a deuterated isotopologue of Methyl vanillate. This

document is intended for use by researchers, scientists, and professionals in drug development

and related fields. It includes a summary of quantitative data, detailed experimental protocols

for property determination, and a visualization of the relevant biological signaling pathway.

Core Physical and Chemical Properties
Methyl vanillate-d3, with the chemical formula C₉H₇D₃O₄, is the deuterated form of Methyl

vanillate, where the three hydrogen atoms of the methoxy group are replaced with deuterium.

[1] This isotopic labeling is particularly useful in pharmacokinetic and metabolic studies,

allowing for the differentiation and quantification of the compound from its endogenous or non-

labeled counterparts.[2]

While extensive experimental data for the physical properties of Methyl vanillate-d3 are not

readily available, the properties are expected to be very similar to those of the non-deuterated

Methyl vanillate. The primary difference will be in the molecular weight.

Table 1: Physical and Chemical Properties of Methyl vanillate and Methyl vanillate-d3
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Property Methyl vanillate Methyl vanillate-d3 Data Source

Molecular Formula C₉H₁₀O₄ C₉H₇D₃O₄ [3]

Molecular Weight 182.17 g/mol 185.20 g/mol [1]

CAS Number 3943-74-6 1394230-40-0 [1]

Appearance
White to light yellow

solid
Solid

Melting Point 64-67 °C

Not explicitly

available; expected to

be very similar to

Methyl vanillate.

[3]

Boiling Point 285-287 °C

Not explicitly

available; expected to

be very similar to

Methyl vanillate.

[3]

Solubility
Soluble in chloroform

and methanol.

Expected to have

similar solubility.
[3]

Experimental Protocols
The following are detailed, standardized methodologies for determining the key physical

properties of organic compounds like Methyl vanillate-d3.

Determination of Melting Point (Capillary Method)
Objective: To determine the temperature at which the solid-to-liquid phase transition occurs.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer
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Mortar and pestle

Spatula

Procedure:

Ensure the Methyl vanillate-d3 sample is dry and finely powdered using a mortar and

pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature approximately 10-15 °C below the expected

melting point.

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (T1) and the temperature at

which the entire sample becomes liquid (T2).

The melting point range is reported as T1-T2.

Determination of Boiling Point (Microscale Method)
Objective: To determine the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)
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Rubber band or wire to attach the test tube to the thermometer

Procedure:

Place a small amount (0.5-1 mL) of liquid Methyl vanillate-d3 into the small test tube.

Invert a capillary tube (sealed end up) and place it into the test tube containing the sample.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is

level with the thermometer bulb.

Immerse the assembly into a heating bath.

Heat the bath gradually. As the boiling point is approached, a stream of bubbles will emerge

from the open end of the capillary tube.

Continue heating until a steady and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is the boiling point

of the substance.

Determination of Solubility (Shake-Flask Method)
Objective: To determine the concentration of a saturated solution of the compound in a specific

solvent at a given temperature.

Apparatus:

Vials with screw caps

Analytical balance

Constant temperature shaker bath

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks
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Analytical instrument for quantification (e.g., HPLC-UV)

Procedure:

Add an excess amount of solid Methyl vanillate-d3 to a known volume of the desired

solvent in a sealed vial.

Place the vial in a constant temperature shaker bath and agitate for a predetermined period

(e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the vial to stand in the constant temperature bath for a sufficient

time for the undissolved solid to settle.

Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe

filter to remove any undissolved particles.

Accurately dilute the filtered saturated solution with the solvent.

Analyze the concentration of Methyl vanillate-d3 in the diluted solution using a calibrated

analytical method, such as HPLC-UV.

Calculate the solubility based on the measured concentration and the dilution factor.

Biological Activity: Wnt/β-Catenin Signaling
Pathway
Methyl vanillate is a known activator of the Wnt/β-catenin signaling pathway.[2] This pathway is

crucial for a wide range of cellular processes, including proliferation, differentiation, and cell

fate determination. Dysregulation of this pathway is implicated in various diseases, including

cancer.

The activation of the Wnt/β-catenin pathway by Methyl vanillate involves the stabilization and

nuclear translocation of β-catenin. In the absence of a Wnt signal, β-catenin is targeted for

degradation by a "destruction complex" consisting of Axin, APC, GSK3, and CK1. Upon

activation by a ligand like Methyl vanillate, this complex is inhibited, leading to the accumulation

of β-catenin in the cytoplasm. This accumulated β-catenin then translocates to the nucleus,
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where it acts as a transcriptional co-activator with TCF/LEF family transcription factors to

regulate the expression of target genes.
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Caption: Wnt/β-catenin signaling pathway activated by Methyl vanillate-d3.

Experimental Workflow for Assessing Wnt/β-Catenin
Pathway Activation
The following workflow outlines a typical experiment to confirm the activation of the Wnt/β-

catenin pathway by Methyl vanillate-d3 in a cell-based assay.
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Caption: Workflow for assessing Wnt/β-catenin pathway activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Physical Properties of Methyl
Vanillate-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1148041#physical-properties-of-methyl-vanillate-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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